Cas no 1385696-28-5 (4-[2-(Trifluoromethyl)phenyl]oxan-4-amine)

• Product Name: 4-[2-(Trifluoromethyl)phenyl]oxan-4-amine
• CAS No: 1385696-28-5
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 5159976
• Update Time: 2025-06-13

4-[2-(Trifluoromethyl)phenyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Trifluoromethyl)phenyl]oxan-4-amine
• 2H-Pyran-4-amine, tetrahydro-4-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H14F3NO/c13-12(14,15)10-4-2-1-3-9(10)11(16)5-7-17-8-6-11/h1-4H,5-8,16H2
• InChI Key： GUINCQWIDASQKR-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=CC=C2C(F)(F)F)(N)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on 4-[2-(Trifluoromethyl)phenyl]oxan-4-amine

Comprehensive Overview of 4-[2-(Trifluoromethyl)phenyl]oxan-4-amine (CAS No. 1385696-28-5)

4-[2-(Trifluoromethyl)phenyl]oxan-4-amine (CAS No. 1385696-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and an oxan-4-amine moiety makes this compound a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and modulators of biological pathways.

One of the key reasons for the growing interest in 4-[2-(Trifluoromethyl)phenyl]oxan-4-amine is its role in addressing modern challenges in medicinal chemistry. With the rise of personalized medicine and targeted therapies, compounds like this are being investigated for their ability to interact with specific enzyme targets or receptor sites. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound particularly relevant in the design of next-generation therapeutics.

In addition to its pharmaceutical applications, 4-[2-(Trifluoromethyl)phenyl]oxan-4-amine is also being studied for its potential use in agrochemical formulations. The compound's structural features may contribute to the development of novel pesticides or herbicides with improved efficacy and environmental safety profiles. This aligns with the global trend toward sustainable agriculture and the reduction of harmful chemical residues in food products.

From a synthetic chemistry perspective, the preparation of 4-[2-(Trifluoromethyl)phenyl]oxan-4-amine involves sophisticated organic synthesis techniques, including catalyzed cross-coupling reactions and ring-forming processes. Researchers are continually optimizing these methods to improve yield, purity, and scalability, which are critical factors for industrial applications. The compound's CAS No. 1385696-28-5 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance.

The versatility of 4-[2-(Trifluoromethyl)phenyl]oxan-4-amine extends to its potential use in material science. Its molecular structure could be leveraged to design advanced polymers or functional materials with tailored properties, such as thermal stability or electrical conductivity. This interdisciplinary appeal underscores the compound's significance in both academic and industrial research settings.

As the scientific community continues to explore the applications of 4-[2-(Trifluoromethyl)phenyl]oxan-4-amine, questions frequently arise about its safety profile, synthetic routes, and commercial availability. Addressing these queries is essential for researchers and manufacturers seeking to incorporate this compound into their workflows. Furthermore, the integration of computational chemistry tools has enabled predictive modeling of its behavior, accelerating the discovery of new applications.

In summary, 4-[2-(Trifluoromethyl)phenyl]oxan-4-amine (CAS No. 1385696-28-5) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it a subject of ongoing research, particularly in the context of drug development, sustainable agriculture, and advanced materials. As innovation in these fields progresses, the demand for high-quality, well-characterized intermediates like this compound is expected to grow.